Cas no 611-61-0 (2,4'-Dimethylbiphenyl)

2,4'-Dimethylbiphenyl Properties

Names and Identifiers

• 1-methyl-2-(4-methylphenyl)benzene
• 24DIMETHYLBIPHENYL
• 2,4'-Dimethylbiphenyl
• 611-61-0
• AKOS025404405
• AB92842
• 2,4'-Dimethyl-1,1'-biphenyl
• UNII-94Y3VL8TTO
• MFCD15042185
• 94Y3VL8TTO
• o,p'-Bitolyl
• 2,4'-Ditolyl
• DTXSID00209990
• 2,4a(2)-Dimethyl-1,1a(2)-biphenyl
• CS-0454106
• 1,1'-Biphenyl, 2,4'-dimethyl-
• DTXCID50132481
• AS-41072
• 1-methyl-4-(2-methylphenyl)benzene
• +Expand

• MDL： MFCD15042185
• InChIKey： SHMKKPZGLDISGT-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14/c1-11-7-9-13(10-8-11)14-6-4-3-5-12(14)2/h3-10H,1-2H3
• SMILES： CC1=CC=C(C=C1)C2=CC=CC=C2C

Computed Properties

• Exact Mass: 182.109550447g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 182.109550447g/mol
• Heavy Atom Count: 14
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Refractive Index: 1.5826
• Boiling Point: 274.55°C
• Melting Point: 24.17°C (estimate)
• Density: 0.9924